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Compound of Interest

Compound Name: AC915

Cat. No.: B1665393

For researchers, scientists, and drug development professionals relying on precise
measurements in demanding industrial environments, the selection of an appropriate
accelerometer is paramount. This guide provides a detailed comparison of the CTC AC915
industrial accelerometer with other prominent alternatives on the market. The comparison is
based on key performance specifications provided by the manufacturers, supplemented with
an overview of standardized experimental protocols for performance validation.

Performance Specifications: A Head-to-Head
Comparison

The following table summarizes the key quantitative performance metrics of the CTC AC915
and comparable industrial accelerometers from leading manufacturers, including Wilcoxon,
Hansford Sensors, and PCB Piezotronics. All selected models are designed for use in
hazardous environments and offer a sensitivity of 100 mV/g.
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. PCB Hansford
o Wilcoxon . .
Specification CTC AC915 e Piezotronics Sensors HS-
EX603C01 1001
o 100 mV/g 100 mV/g 100 mV/g
Sensitivity 100 mV/g (£5%)
(£10%) (£10%) (£10%)
Frequency
Response 0.5-15,000 Hz 0.5-14,000 Hz 0.5-10,000 Hz 2 - 6,000 Hz
(x3dB)
Dynamic Range + 50 g, peak + 80 g, peak + 50 g, peak +80¢g
Resonant
> 23 kHz 30 kHz > 25 kHz > 8 kHz
Frequency
Temperature -40to 121°C (40 -55t0 120°C (-67 -54t0121°C (-65 -551t0 90°C (-67
Range to 250°F) to 248°F) to 250°F) to 194°F)
Hazardous Area CSA, ATEX, CSA, ATEX, CSA, ATEX,
o ATEX, IECEX
Certifications IECEX IECEX IECEX
] ) ] PZT/Compressio
Sensing Element  PZT Ceramic PZT, Shear Ceramic
n
) ) 316L Stainless 316L Stainless 316L Stainless ]
Housing Material Stainless Steel
Steel Steel Steel
] 140 grams
Weight 91 grams 90 grams 51 grams )
(typical)

Experimental Protocols for Performance Verification

While direct third-party experimental comparisons of these specific models are not readily

available, the performance of industrial accelerometers is typically validated using standardized

testing methodologies. These protocols provide a framework for objective assessment of key

specifications.

Sensitivity and Frequency Response Calibration (ISO

16063-21)
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A primary standard for accelerometer calibration is ISO 16063-21, which outlines calibration by
comparison to a reference transducer.[1]

» Objective: To determine the sensitivity of the accelerometer at a reference frequency
(typically 100 Hz) and its frequency response over a specified range.

o Methodology:

o The accelerometer under test is mounted back-to-back with a reference accelerometer
onto an electrodynamic shaker.

o The shaker generates sinusoidal vibrations at a controlled frequency and amplitude.

o The output voltage of both the test accelerometer and the reference accelerometer are
measured simultaneously.

o The sensitivity is calculated as the ratio of the output voltage to the input acceleration.

o To determine the frequency response, the frequency of the shaker is swept across the
desired range while maintaining a constant acceleration, and the sensitivity is recorded at
various frequency points.

Shock Testing

o Objective: To evaluate the accelerometer's ability to withstand and accurately measure
sudden impacts.

o Methodology:

o The accelerometer is mounted to a shock calibration system, which can generate
controlled, short-duration impacts.

o The accelerometer's output is compared to that of a reference accelerometer to assess its
linearity and survivability under high-g conditions.

Temperature Sensitivity Testing
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o Objective: To determine the effect of temperature variations on the accelerometer's
sensitivity.

o Methodology:
o The accelerometer is placed in a temperature-controlled chamber.

o The sensitivity is measured at various temperatures across the specified operating range
while the accelerometer is subjected to a constant vibration.

o The change in sensitivity as a function of temperature is then plotted.

Spectral Noise Analysis

o Objective: To quantify the inherent electronic noise of the accelerometer.

o Methodology:
o The accelerometer is placed in a quiet environment with minimal external vibration.
o The output signal is captured and analyzed using a spectrum analyzer.

o The spectral noise is typically expressed in pg/vHz at specific frequencies (e.g., 10 Hz,
100 Hz, 1000 Hz).

Visualizing the Selection Process

The selection of an appropriate industrial accelerometer is a multi-faceted process that
depends on the specific application requirements. The following diagram illustrates a logical
workflow for making an informed decision.
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Accelerometer Selection Workflow
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In conclusion, the CTC AC915 is a robust and reliable industrial accelerometer with
performance specifications that are highly competitive with other leading brands. The choice
between the AC915 and its alternatives will ultimately depend on the specific demands of the
application, including the required frequency response, dynamic range, and environmental
conditions. By carefully considering the data presented and following a structured selection
process, researchers and professionals can confidently choose the optimal sensor for their
needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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